Cas no 1956324-85-8 (5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1956324-85-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5059709
• Update Time: 2025-11-06

5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine

• Inchi： 1S/C8H9N3O/c1-5-6-3-8(12-2)9-4-7(6)11-10-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： NSYXENFDDWKJSC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(C=N1)=NNC=2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8

Additional information on 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine

5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1956324-85-8): A Comprehensive Overview

5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1956324-85-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the pyrazolopyridine family, which is known for its diverse biological activities and pharmaceutical relevance. The presence of both methoxy and methyl substituents on the pyrazolo[3,4-c]pyridine scaffold enhances its chemical versatility, making it a valuable intermediate in organic synthesis and drug discovery.

The molecular formula of 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine is C₈H₉N₃O, with a molecular weight of 163.18 g/mol. Its structure features a fused pyrazole and pyridine ring system, which is a common motif in many bioactive molecules. The methoxy group at the 5-position and the methyl group at the 3-position contribute to the compound's lipophilicity and electronic properties, influencing its reactivity and interaction with biological targets.

One of the key reasons for the growing interest in 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine is its potential role in medicinal chemistry. Researchers are exploring its utility as a building block for the synthesis of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has made it a subject of ongoing studies in academic and industrial laboratories.

In addition to its pharmaceutical applications, 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine is also being investigated for its use in material science. Its unique electronic properties make it a promising candidate for the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's stability and solubility in common organic solvents further enhance its suitability for such applications.

The synthesis of 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine typically involves multi-step organic reactions, starting from readily available precursors. Common methods include the condensation of hydrazine derivatives with appropriately substituted pyridine intermediates, followed by functional group transformations to introduce the methoxy and methyl groups. Optimization of these synthetic routes is an active area of research, aiming to improve yields and reduce environmental impact.

From a commercial perspective, the demand for 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine is expected to grow, driven by its expanding applications in drug discovery and advanced materials. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 1956324-85-8 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Safety and handling of 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine are critical considerations for laboratory personnel. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use and storage.

In conclusion, 5-Methoxy-3-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 1956324-85-8) represents a versatile and valuable compound with broad potential in pharmaceutical research and material science. Its unique structural features and functional groups make it a promising candidate for further exploration and development. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific and industrial advancements.